Cas no 898785-87-0 ((2-methoxy-3-pyridyl)-(3-methyl-2-thienyl)methanone)

• Product Name: (2-methoxy-3-pyridyl)-(3-methyl-2-thienyl)methanone
• CAS No: 898785-87-0
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• MDL: MFCD07699463
• CID: 1945550
• PubChem ID: 24723745
• Update Time: 2025-04-21

(2-methoxy-3-pyridyl)-(3-methyl-2-thienyl)methanone Chemical and Physical Properties

Names and Identifiers

• 2-METHOXY-3-(3-METHYL-2-THENOYL)PYRIDINE
• (2-methoxy-3-pyridyl)-(3-methyl-2-thienyl)methanone
• LogP
• (2-methoxypyridin-3-yl)-(3-methylthiophen-2-yl)methanone
• AKOS016019069
• 898785-87-0
• DTXSID70642158
• (2-Methoxypyridin-3-yl)(3-methylthiophen-2-yl)methanone
• MFCD07699463

• MDL： MFCD07699463
• Inchi： 1S/C12H11NO2S/c1-8-5-7-16-11(8)10(14)9-4-3-6-13-12(9)15-2/h3-7H,1-2H3
• InChI Key： HXUHMWJDLFEGPW-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(C1=CC=CN=C1OC)=O

Computed Properties

• Exact Mass: 233.05100
• Monoisotopic Mass: 233.05104977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.224
• Boiling Point: 371.1°C at 760 mmHg
• Flash Point: 178.3°C
• Refractive Index: 1.586
• PSA: 67.43000
• LogP: 2.69110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives